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Compound of Interest

Compound Name: Ala-d-Gln

Cat. No.: B3326737 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Alanyl-L-Glutamine is a dipeptide composed of L-alanine and L-glutamine. It is a highly

stable and water-soluble alternative to L-glutamine, which is an essential amino acid for cell

culture but degrades over time in solution, producing ammonia that can be toxic to cells.[1] L-

Alanyl-L-Glutamine is often used as a supplement in cell culture media to provide a stable

source of L-glutamine.[2] This document provides a detailed protocol for the preparation of a

200mM stock solution of L-Alanyl-L-Glutamine for use in various research and development

applications.

Quantitative Data Summary
The following table summarizes the key quantitative information required for the preparation of

the stock solution.
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Parameter Value Reference

Compound Name L-Alanyl-L-Glutamine N/A

Molecular Formula C₈H₁₅N₃O₄ [2][3][4]

Molecular Weight 217.22 g/mol [2][3][4][5]

Desired Stock Concentration 200 mM N/A

Solvent
High-Purity Water (e.g., Cell

Culture Grade, Milli-Q®)
[1][3][6]

Mass required for 100 mL 4.344 g Calculated

Aqueous Solubility ~586 g/L [1]

Experimental Protocol
This protocol details the procedure for preparing 100 mL of a 200mM L-Alanyl-L-Glutamine

stock solution.

1. Materials and Equipment

L-Alanyl-L-Glutamine powder (CAS No: 39537-23-0)[2][4][5][7]

High-purity, sterile water (e.g., Cell Culture Grade, Milli-Q® or WFI)

Analytical balance

Weighing paper or boat

100 mL sterile volumetric flask

Sterile serological pipettes

Magnetic stirrer and stir bar (optional) or Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringe (size appropriate for filtering)
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Sterile storage bottles or conical tubes (e.g., 15 mL or 50 mL)

Laminar flow hood or biological safety cabinet

2. Calculation of Required Mass

To prepare a 200mM solution, the required mass of L-Alanyl-L-Glutamine is calculated using

the following formula:

Mass (g) = Desired Concentration (mol/L) × Molecular Weight ( g/mol ) × Volume (L)

Desired Concentration: 200 mM = 0.2 mol/L

Molecular Weight: 217.22 g/mol [2][3][4][5]

Volume: 100 mL = 0.1 L

Calculation: Mass (g) = 0.2 mol/L × 217.22 g/mol × 0.1 L = 4.344 g

3. Step-by-Step Preparation Procedure

Weighing: In a laminar flow hood, accurately weigh 4.344 g of L-Alanyl-L-Glutamine powder

using an analytical balance.

Dissolving: Add approximately 80 mL of high-purity, sterile water to a 100 mL sterile

volumetric flask. Transfer the weighed powder into the flask.

Mixing: Gently swirl the flask to dissolve the powder. For faster dissolution, use a sterile

magnetic stir bar and stirrer on a low setting, or cap the flask and vortex until the solid is

completely dissolved. L-Alanyl-L-Glutamine is highly soluble in water.[1][3][6]

Volume Adjustment: Once the powder is fully dissolved, carefully add sterile water to bring

the final volume to the 100 mL mark on the volumetric flask.

Sterilization: To ensure sterility for cell culture applications, filter the solution through a sterile

0.22 µm syringe filter into a sterile bottle or collection container.
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Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 1 mL, 5 mL, or 10 mL) in sterile conical tubes or cryovials. This prevents contamination

of the entire stock during repeated use.

Labeling: Clearly label each aliquot with the name of the solution ("200mM L-Alanyl-L-

Glutamine"), the preparation date, and your initials.

Storage: Store the aliquots at 4°C for short-term use or at -20°C for long-term storage.[2]

Workflow and Process Visualization
The following diagram illustrates the workflow for the preparation of the L-Alanyl-L-Glutamine

stock solution.
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Caption: Workflow for 200mM L-Alanyl-L-Glutamine Stock Preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3326737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3326737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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